Cas no 62606-54-6 (Acetic acid, (hexylphenoxy)-)

Acetic acid, (hexylphenoxy)- structure
Acetic acid, (hexylphenoxy)- structure
Product Name:Acetic acid, (hexylphenoxy)-
CAS No:62606-54-6
MF:C14H20O3
MW:236.306804656982
CID:438374
PubChem ID:14251886
Update Time:2025-04-19

Acetic acid, (hexylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (hexylphenoxy)-
    • 2-(2-hexylphenoxy)acetic acid
    • DTXSID60558037
    • (2-Hexylphenoxy)acetic acid
    • 62606-54-6
    • Inchi: 1S/C14H20O3/c1-2-3-4-5-8-12-9-6-7-10-13(12)17-11-14(15)16/h6-7,9-10H,2-5,8,11H2,1H3,(H,15,16)
    • InChI Key: VMTNWDWWTABYEE-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC=CC=1CCCCCC

Computed Properties

  • Exact Mass: 236.1413
  • Monoisotopic Mass: 236.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.